Cas no 210154-59-9 (21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)-)

• Product Name: 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)-
• CAS No: 210154-59-9
• MF: C₄₄H₂₂F₈N₄
• MW: 758.659517765045
• CID: 4779508
• Update Time: 2025-06-10

21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)-

• Inchi： 1S/C44H22F8N4/c45-21-1-5-29(49)25(17-21)41-33-9-11-35(53-33)42(26-18-22(46)2-6-30(26)50)37-13-15-39(55-37)44(28-20-24(48)4-8-32(28)52)40-16-14-38(56-40)43(36-12-10-34(41)54-36)27-19-23(47)3-7-31(27)51/h1-20,53,56H/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-
• InChI Key： IOKPIRZVSMDDMB-LWQDQPMZSA-N
• SMILES： C1(C2=CC(F)=CC=C2F)=C2N=C(C(C3=CC(F)=CC=C3F)=C3NC(=C(C4=CC(F)=CC=C4F)C4=NC(=C(C5=CC(F)=CC=C5F)C5NC1=CC=5)C=C4)C=C3)C=C2 |c:22,t:9,25,38|

Additional information on 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)-

Recent Advances in the Study of 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)- (CAS: 210154-59-9)

The compound 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)- (CAS: 210154-59-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This porphyrin derivative, characterized by its tetra-substituted difluorophenyl groups, exhibits remarkable photophysical and electrochemical properties, making it a promising candidate for various biomedical and material science applications.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in photodynamic therapy (PDT), a non-invasive treatment modality for cancer and other diseases. Researchers have demonstrated that the introduction of difluorophenyl groups at the meso-positions of the porphyrin ring significantly improves the compound's stability and light absorption characteristics, which are critical for efficient photosensitization. Furthermore, the compound's ability to generate reactive oxygen species (ROS) upon light irradiation has been extensively investigated, highlighting its potential as a photosensitizer in PDT.

In addition to its applications in PDT, 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)- has been explored for its use in organic electronics and sensing technologies. Its robust electrochemical properties and ability to form stable thin films have made it a valuable component in the development of organic light-emitting diodes (OLEDs) and chemical sensors. Recent advancements in the functionalization of this compound have enabled the tuning of its electronic properties, thereby expanding its applicability in these fields.

Another area of interest is the compound's potential role in targeted drug delivery systems. Researchers have investigated the conjugation of this porphyrin derivative with various biomolecules, such as antibodies and peptides, to achieve site-specific delivery of therapeutic agents. Preliminary results indicate that the compound's high affinity for certain cellular receptors enhances its uptake in target tissues, thereby improving the efficacy of drug delivery while minimizing off-target effects.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)-. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in preclinical models.

In conclusion, 21H,23H-Porphine, 5,10,15,20-tetrakis(2,5-difluorophenyl)- (CAS: 210154-59-9) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Continued exploration of its properties and functionalities is expected to yield significant advancements in photodynamic therapy, organic electronics, and targeted drug delivery, among other fields. Future studies should prioritize addressing the current limitations to facilitate its transition from the laboratory to clinical and industrial applications.